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Introduction

ONO-RS-347 is identified as a potent and orally active antagonist of cysteinyl leukotriene
receptors (CysLT1), specifically targeting the actions of leukotriene C4 (LTC4) and leukotriene
D4 (LTD4).[1] These leukotrienes are powerful inflammatory mediators implicated in the
pathophysiology of allergic asthma and other immediate hypersensitivity diseases, causing
bronchoconstriction, increased vascular permeability, and mucus secretion.[2] ONO-RS-347
has demonstrated efficacy in inhibiting LTD4-induced bronchoconstriction in guinea pig models,
highlighting its potential for investigating the role of the cysteinyl leukotriene pathway in
respiratory diseases.[1]

These application notes provide a summary of the available data on ONO-RS-347 and detalil
protocols for its administration in rodent models to study its effects on airway inflammation and
hyperresponsiveness. Due to the limited publicly available data specifically for ONO-RS-347,
some protocols are based on established methodologies for other well-characterized CysLT1
receptor antagonists, such as pranlukast (ONO-RS-411).

Data Presentation

Currently, specific quantitative data for ONO-RS-347 from in-vivo rodent studies is not
extensively available in the public domain. The following table summarizes the known
qualitative effects and provides a template for recording experimental data.
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Signaling Pathway

Cysteinyl leukotrienes (LTC4, LTD4, LTE4) exert their biological effects by binding to CysLT
receptors, primarily the CysLT1 receptor, on the surface of target cells such as bronchial
smooth muscle cells. This interaction initiates a signaling cascade that leads to the key features
of asthma. ONO-RS-347, as a CysLTL1 receptor antagonist, blocks this initial binding step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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